Cas no 1245645-54-8 (Ethyl 1-(p-tolyl)-1H-1,2,4-triazole-3-carboxylate)

• Product Name: Ethyl 1-(p-tolyl)-1H-1,2,4-triazole-3-carboxylate
• CAS No: 1245645-54-8
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• MDL: MFCD13195261
• CID: 1035165
• PubChem ID: 71304242
• Update Time: 2025-09-23

Ethyl 1-(p-tolyl)-1H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(p-tolyl)-1H-1,2,4-triazole-3-carboxylate
• ethyl 1-(4-methylphenyl)-1,2,4-triazole-3-carboxylate
• AK130037
• ethyl 1-p-tolyl-1H-[1,2,4]TRIAZOLE-3-carboxylate
• ethyl 1-p-tolyl-1H-1,2,4-triazole-3-carboxylate
• KB-251902
• KB-50714
• 1245645-54-8
• Ethyl 1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxylate
• Ethyl1-(p-tolyl)-1H-1,2,4-triazole-3-carboxylate
• DTXSID80745205

• MDL： MFCD13195261
• Inchi： 1S/C12H13N3O2/c1-3-17-12(16)11-13-8-15(14-11)10-6-4-9(2)5-7-10/h4-8H,3H2,1-2H3
• InChI Key： SMHFRCKSQJFNKL-UHFFFAOYSA-N
• SMILES： O(CC)C(C1N=CN(C2C=CC(C)=CC=2)N=1)=O

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57Ų